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Compound of Interest

Compound Name: Uralyt-U

Cat. No.: B1614982

Essential guidelines for the safe and compliant disposal of Uralyt-U (potassium sodium
hydrogen citrate) in research, scientific, and drug development settings.

Uralyt-U, a granular formulation of potassium sodium hydrogen citrate, requires careful
handling and disposal to ensure laboratory safety and environmental protection. While not
classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals, adherence to proper disposal protocols is crucial.[1]
[2] This guide provides detailed procedures for the disposal of Uralyt-U in a laboratory
environment, aligning with general chemical and pharmaceutical waste management
principles.

Chemical and Safety Data Overview

Uralyt-U's active ingredient, potassium sodium hydrogen citrate, is a stable compound under
normal conditions.[2] However, it is important to be aware of its basic chemical properties and
potential incompatibilities to ensure safe handling and disposal.
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Property Data Source

Not a hazardous substance or
o mixture according to
Hazard Classification ] [1][2]
Regulation (EC) No.

1272/2008.

May cause mild skin and eye

Primary Hazards irritation. Avoid inhalation of [1][2]
dust.
Incompatibilities Strong oxidizing agents. [2][3]

When heated to

decomposition, it may emit
Decomposition Products toxic oxides of carbon and [1]

fumes containing sodium and

potassium compounds.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedures for the disposal of unused
Uralyt-U granules, prepared solutions, and empty containers in a laboratory setting. This
process emphasizes waste minimization and adherence to institutional and regulatory
guidelines.

1. Waste ldentification and Segregation:

Identify: Clearly label all waste containers with "Uralyt-U Waste" or "Potassium Sodium
Hydrogen Citrate Waste."

Segregate: Do not mix Uralyt-U waste with incompatible materials, particularly strong
oxidizing agents.[2][3] It is best practice to collect it in a dedicated waste container.

2. Disposal of Unused Granules:

Collection: Carefully sweep up any spilled or unwanted granules, minimizing dust generation.

[1]
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» Containerization: Place the collected granules into a designated, well-sealed, and properly
labeled waste container. Plastic containers are generally preferred for chemical waste
storage.[4]

o Disposal Route: Dispose of the container through your institution's non-hazardous chemical
waste stream. Consult your institution's Environmental Health and Safety (EHS) office for
specific procedures.

3. Disposal of Prepared Uralyt-U Solutions:

» Neutralization (if required by local regulations): While Uralyt-U is not classified as a
corrosive hazardous waste (pH < 2 or = 12.5), institutional or local regulations may have
specific requirements for the pH of aqueous waste.[4] If neutralization is necessary, consult
your EHS guidelines for appropriate procedures.

e Collection: Collect the aqueous solution in a clearly labeled, sealed container.

» Disposal Route: Dispose of the container through your institution's chemical waste program.
Do not pour solutions down the drain unless explicitly permitted by your institution's EHS
office and local wastewater regulations.[4][5] The US Environmental Protection Agency
(EPA) has increasingly restricted the sewering of pharmaceutical waste.[6]

4. Disposal of Empty Containers:
» Decontamination: Triple rinse the empty Uralyt-U container with water.[7]
e Rinsate Collection: Collect the rinsate and manage it as Uralyt-U solution waste.[7]

o Final Disposal: Once decontaminated, remove or deface the label and dispose of the
container in the general laboratory trash or recycling, in accordance with your facility's
procedures.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Uralyt-
U in a laboratory setting.
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Caption: Workflow for the proper disposal of different forms of Uralyt-U waste.
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Regulatory Context

While Uralyt-U is a pharmaceutical, its disposal in a laboratory setting is primarily governed by
chemical waste regulations. The Resource Conservation and Recovery Act (RCRA) in the
United States provides the framework for hazardous waste management.[6] Although
potassium sodium hydrogen citrate is not a listed hazardous waste, laboratories should follow
the general principles of prudent chemical management and adhere to their institution's specific
waste disposal policies, which are designed to comply with federal, state, and local regulations.
[4] Always consult your institution's Environmental Health and Safety (EHS) department for the
most current and specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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